Cas no 1211516-09-4 (6-Bromo-1H-pyrazolo[4,3-b]pyridin-3-amine)

• Product Name: 6-Bromo-1H-pyrazolo[4,3-b]pyridin-3-amine
• CAS No: 1211516-09-4
• MF: C₆H₅BrN₄
• MW: 213.034699201584
• MDL: MFCD08062675
• CID: 842073
• PubChem ID: 50989712
• Update Time: 2025-06-09

6-Bromo-1H-pyrazolo[4,3-b]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1H-pyrazolo[4,3-b]pyridin-3-amine
• AC1Q538F
• AG-L-20812
• CTK4B2206
• FT-0682892
• KB-247681
• MolPort-015-157-059
• PB10500
• 3-AMINO-6-BROMO-1H-PYRAZOLO[4,3-B]PYRIDINE
• AK170527
• FCH1386324
• ST1211256
• AB0038571
• AX8213036
• Y5950
• 6-Bromo-1H-pyrazolo[4,3-b]pyridin-3-amine, AldrichCPR
• 6-Bromo-1H-pyrazolo[4,3-b]pyridin-3-ylamine
• CS-0050313
• BDBM50591487
• CHEMBL5195218
• MFCD08062675
• DA-18760
• DS-7589
• AKOS015834521
• SCHEMBL21786737
• 1211516-09-4
• DTXSID70679146
• EN300-2277595
• SY098359

• MDL： MFCD08062675
• Inchi： 1S/C6H5BrN4/c7-3-1-4-5(9-2-3)6(8)11-10-4/h1-2H,(H3,8,10,11)
• InChI Key： GORWCQUHVRKSTN-UHFFFAOYSA-N
• SMILES： BrC1C=NC2C(N)=NNC=2C=1

Computed Properties

• Exact Mass: 211.96976g/mol
• Monoisotopic Mass: 211.96976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6
• XLogP3: 0.9

6-Bromo-1H-pyrazolo[4,3-b]pyridin-3-amine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 6-Bromo-1H-pyrazolo[4,3-b]pyridin-3-amine

Introduction to 6-Bromo-1H-pyrazolo[4,3-b]pyridin-3-amine (CAS No. 1211516-09-4)

6-Bromo-1H-pyrazolo[4,3-b]pyridin-3-amine (CAS No. 1211516-09-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of 6-Bromo-1H-pyrazolo[4,3-b]pyridin-3-amine consists of a pyrazolo[4,3-b]pyridine core with a bromine substituent at the 6-position and an amino group at the 3-position. The presence of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for drug discovery and development.

Recent studies have highlighted the importance of 6-Bromo-1H-pyrazolo[4,3-b]pyridin-3-amine in the context of kinase inhibition. Kinases are enzymes that play crucial roles in cellular signaling pathways and are often implicated in various diseases, including cancer. Research has shown that this compound can effectively inhibit specific kinases, thereby modulating key signaling pathways and potentially leading to therapeutic benefits.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory activity of 6-Bromo-1H-pyrazolo[4,3-b]pyridin-3-amine against a panel of kinases. The results demonstrated that this compound exhibited selective inhibition of certain kinases, such as ABL and SRC, which are known to be involved in oncogenic processes. This selective inhibition suggests that 6-Bromo-1H-pyrazolo[4,3-b]pyridin-3-amine could be a valuable lead compound for the development of targeted cancer therapies.

Beyond its potential as a kinase inhibitor, 6-Bromo-1H-pyrazolo[4,3-b]pyridin-3-amine has also been explored for its anti-inflammatory properties. Inflammatory diseases are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Preclinical studies have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 6-Bromo-1H-pyrazolo[4,3-b]pyridin-3-amine have also been evaluated in several studies. These studies have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it suitable for further preclinical and clinical development.

In addition to its therapeutic potential, 6-Bromo-1H-pyrazolo[4,3-b]pyridin-3-amine has been used as a building block in the synthesis of more complex molecules. Its reactivity and functional group diversity allow chemists to introduce various substituents at different positions on the pyrazolo[4,3-b]pyridine core. This flexibility is particularly useful in medicinal chemistry for optimizing the pharmacological properties of lead compounds.

The synthesis of 6-Bromo-1H-pyrazolo[4,3-b]pyridin-3-amine has been extensively studied and optimized over the years. Several synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the condensation of 5-bromopyridine-2-carbaldehyde with hydrazine followed by cyclization to form the pyrazole ring. This method is scalable and can be adapted for large-scale production.

In conclusion, 6-Bromo-1H-pyrazolo[4,3-b]pyridin-3-amine (CAS No. 1211516-09-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties for clinical use.